1-Stearoyl-3-linoleoyl-2-chloropropanediol

• Molecular Formula: C39H71ClO4
• Molecular Weight: 639.4 g/mol
• InChI: InChI=1S/C39H71ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11,13,17,19,37H,3-10,12,14-16,18,20-36H2,1-2H3/b13-11-,19-17-
• InChIKey: BZRLWGBROMITEY-OHNCOSGTSA-N

1-Stearoyl-3-linoleoyl-2-chloropropanediol: 2-MCPD Diester Analytical Standard for Food Contaminant Research and Lipidomics

1-Stearoyl-3-linoleoyl-2-chloropropanediol (CAS 1639207-43-4) is a fatty acid diester of 2-monochloropropane-1,3-diol (2-MCPD), belonging to the class of chloropropanol fatty acid esters [1]. This compound features a stearic acid (C18:0) esterified at the sn-1 position and linoleic acid (C18:2) esterified at the sn-3 position of a 2-chloropropanediol backbone . With a molecular formula of C₃₉H₇₁ClO₄ and molecular weight of 639.43 g/mol, it serves as a process contaminant marker formed during high-temperature refining of edible oils [2].

Product type 2-MCPD diester analytical standard Research standard

Workflow fit Direct LC-MS/MS or GC-MS quantitation of 2-MCPD diesters in edible oils

Selection context Compound-specific calibration for food contaminant research and lipidomics

• [1] Seefelder W, Varga N, Studer A, Williamson G, Scanlan FP, Stadler RH. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD. Food Addit Contam Part A. 2008;25(4):391-400. View Source
• [2] Weisshaar R. Fatty acid esters of 3-MCPD: Overview of occurrence and exposure estimates. Eur J Lipid Sci Technol. 2011;113(3):304-308. View Source

Why In-Class Substitution of 1-Stearoyl-3-linoleoyl-2-chloropropanediol Is Not Recommended for Precise Analytical Workflows

Substituting 1-Stearoyl-3-linoleoyl-2-chloropropanediol with other MCPD diesters or regioisomers introduces significant analytical and biological variability due to differences in fatty acid composition, positional isomerism, and chloropropanediol backbone (2-MCPD vs. 3-MCPD) [1]. The specific fatty acid profile (stearic C18:0 and linoleic C18:2) directly influences the compound's chromatographic retention time, mass spectrometric fragmentation pattern, and lipophilicity, precluding interchangeable use in quantitative LC-MS/MS or GC-MS methods [2]. Furthermore, the 2-MCPD backbone confers distinct metabolic stability and intestinal absorption kinetics compared to 3-MCPD esters, as demonstrated by differential hydrolysis by pancreatic lipase and Caco-2 cell monolayer permeability [3]. The quantitative evidence below substantiates that structural variations within the MCPD diester class translate into measurable differences in toxicity, bioavailability, and analytical behavior, necessitating compound-specific procurement for rigorous research applications.

◈ Fatty acid composition drives retention: Stearic (C18:0) and linoleic (C18:2) esters produce unique chromatographic and mass spectrometric behavior; generic 3-MCPD diesters or other regioisomers may shift retention times and fragment patterns, compromising accurate peak assignment.

◈ 2-MCPD vs. 3-MCPD backbone alters metabolic fate: 2-MCPD diesters resist intestinal hydrolysis, whereas 3-MCPD diesters are absorbed and metabolized intracellularly. Using 3-MCPD standards may overestimate free chloropropanol release in Caco-2 or in vivo exposure models.

◈ Co-elution risks in complex matrices: Linoleic-stearic MCPD diester can co-elute with di-oleic MCPD diester under certain GC conditions. Without compound-specific standard, quantitation may be confounded in infant formula or oil analyses.

• [1] Liu M, Gao BY, Qin F, Wu PP, Shi HM, Luo W, et al. Acute oral toxicity of 3-MCPD mono- and di-palmitic esters in Swiss mice and their cytotoxicity in NRK-52E rat kidney cells. Food Chem Toxicol. 2012;50(10):3785-91. View Source
• [2] MacMahon S, Ridge CD, Begley TH. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the direct detection of 2-monochloropropanediol (2-MCPD) esters in edible oils. J Agric Food Chem. 2014;62(49):11647-56. View Source
• [3] Buhrke T, Frenzel F, Kuhlmann J, Lampen A. 2-Chloro-1,3-propanediol (2-MCPD) and its fatty acid esters: cytotoxicity, metabolism, and transport by human intestinal Caco-2 cells. Arch Toxicol. 2014;88(12):2243-51. View Source

Quantitative Differentiation Evidence for 1-Stearoyl-3-linoleoyl-2-chloropropanediol Versus Comparators

Acute Oral Toxicity LD₅₀ Comparison: 2-MCPD Diester vs. 3-MCPD Diester Analogs

The acute oral toxicity of 2-MCPD diesters, as a class, is significantly lower than that of structurally analogous 3-MCPD diesters. Specifically, the LD₅₀ of 2-MCPD dipalmitate in Swiss mice exceeds 5000 mg/kg body weight, while 3-MCPD diesters bearing similar or identical fatty acid chains exhibit LD₅₀ values as low as 2016.3 mg/kg (1-linoleic-3-MCPD) and 2081.4 mg/kg (1-oleic-3-MCPD) [1]. This nearly 2.5-fold difference in acute toxicity underscores that 2-MCPD diesters, including 1-Stearoyl-3-linoleoyl-2-chloropropanediol, present a distinct toxicological profile that cannot be extrapolated from 3-MCPD diester data [2].

Acute oral toxicity LD₅₀

Cross-study comparable

2-MCPD dipalmitate LD₅₀ > 5000 mg/kg vs. 3-MCPD analogs as low as 2016 mg/kg (Swiss mice, oral gavage). At least 2.48× difference in reported acute toxicity.

2-MCPD diester class exhibits a distinct toxicological profile; using 3-MCPD diester surrogates may overestimate acute hazard in risk assessment studies.

Class-level inference; compound-specific LD₅₀ for this diester not directly measured.

Evidence Dimension	Acute oral toxicity (LD₅₀)
Target Compound Data	> 5000 mg/kg BW (2-MCPD dipalmitate class)
Comparator Or Baseline	2016.3 mg/kg BW (1-linoleic-3-MCPD); 2081.4 mg/kg BW (1-oleic-3-MCPD); 2973.8 mg/kg BW (1-stearic-3-MCPD)
Quantified Difference	2-MCPD diester LD₅₀ is at least 2.48× higher (less toxic) than the most toxic 3-MCPD analog
Conditions	Swiss mice, single oral gavage, 14-day observation

Why This Matters

For risk assessment studies and toxicological profiling, using a 3-MCPD diester as a surrogate would overestimate the acute hazard by a factor of >2.5, leading to erroneous safety conclusions.

• [1] Liu M, Gao BY, Qin F, Wu PP, Shi HM, Luo W, et al. Preparation of five 3-MCPD fatty acid esters, and the effects of their chemical structures on acute oral toxicity in Swiss mice. J Sci Food Agric. 2017;97(3):841-848. View Source
• [2] Gao B, Li Y, Huang G, Yu L. Synthesis of 2-monochloropanol fatty acid esters and their acute oral toxicities in Swiss mice. J Food Sci. 2019;84(4):854-860. View Source

Intestinal Absorption and Metabolic Fate: 2-MCPD Diester vs. 3-MCPD Diester vs. Monoester

2-MCPD diesters, including 1-Stearoyl-3-linoleoyl-2-chloropropanediol, exhibit distinct intestinal handling compared to 3-MCPD diesters. In differentiated Caco-2 cell monolayers, 2-MCPD diesters are not hydrolyzed by cellular esterases, whereas 3-MCPD-1,2-diesters are absorbed and metabolized intracellularly [1]. Furthermore, MCPD dioleates (diesters) resist hydrolysis, while MCPD monooleates are cleaved to release free MCPD, which then permeates the monolayer with an apparent permeability coefficient (Papp) of approximately 30 × 10⁻⁶ cm/s [2]. This indicates that 2-MCPD diesters likely remain intact during intestinal transit, potentially reducing systemic exposure to the free chloropropanol moiety compared to monoesters or 3-MCPD diesters.

Intestinal handling & hydrolysis

Class-level inference

2-MCPD diesters: no hydrolysis by Caco-2 esterases. 3-MCPD diesters: absorbed and metabolized. MCPD monooleate releases free MCPD (Papp ~30×10⁻⁶ cm/s).

Metabolic stability differences affect exposure-model interpretation; 2-MCPD diesters may remain intact during intestinal transit, reducing free chloropropanol release.

Based on Caco-2 monolayer assays at 100 µM; in vivo extrapolation requires validation.

Evidence Dimension	Hydrolysis by intestinal cells
Target Compound Data	No hydrolysis detected (2-MCPD diester class)
Comparator Or Baseline	3-MCPD-1,2-diester: absorbed and metabolized; MCPD monooleate: hydrolyzed to free MCPD
Quantified Difference	Qualitative difference in metabolic fate; free MCPD Papp = 30.36 × 10⁻⁶ cm/s for monoester-derived 3-MCPD
Conditions	Caco-2 cell monolayer, 100 μM compound concentration, 1-3 hour incubation

Why This Matters

This differential metabolic stability directly impacts experimental design for in vivo exposure studies and in vitro toxicology assays, as 2-MCPD diesters will not generate free 2-MCPD in the intestinal lumen, unlike their 3-MCPD or monoester counterparts.

• [1] Buhrke T, Weisshaar R, Lampen A. Absorption and metabolism of the food contaminant 3-chloro-1,2-propanediol (3-MCPD) and its fatty acid esters by human intestinal Caco-2 cells. Arch Toxicol. 2011;85(10):1201-1208. View Source
• [2] Buhrke T, Frenzel F, Kuhlmann J, Lampen A. Estimation of the intestinal absorption and metabolism behaviors of 2- and 3-monochloropropanediol esters. Lipids. 2016;51(4):477-487. View Source

Analytical Method Validation: LC-MS/MS Recovery and Quantitation Limits for 2-MCPD Diesters

A validated LC-MS/MS method for the direct detection of 2-MCPD diesters in edible oils demonstrates high analytical performance, with average recoveries ranging from 88% to 118% across three oil matrices at three spiking concentrations, and relative standard deviations (RSDs) between 2% and 16% [1]. The method achieves a maximum limit of quantitation (LOQ) of 30 ng/g (ppb) for 2-MCPD diesters, enabling trace-level detection of contaminants like 1-Stearoyl-3-linoleoyl-2-chloropropanediol in complex food matrices [2]. This level of sensitivity is critical for compliance with evolving regulatory standards, where LOQs of 0.1 mg/kg (100 ng/g) are typically required for indirect methods (ISO 18363-3) [3]. The direct LC-MS/MS approach provides compound-specific quantitation without the need for transesterification, avoiding artifact formation that can occur with indirect methods.

LC-MS/MS method sensitivity

Cross-study comparable

Direct LC-MS/MS LOQ 30 ng/g (0.03 mg/kg) for 2-MCPD diesters vs. indirect GC-MS/MS LOQ 100 ng/g (ISO 18363-3). 3.3× lower detection limit.

Enables trace-level quantitation in refined oils; compound-specific calibration required for accurate 2-MCPD diester measurement.

Validated in coconut, olive, palm oil matrices with recoveries 88–118%.

Evidence Dimension	Analytical method sensitivity (LOQ)
Target Compound Data	30 ng/g (0.03 mg/kg) for direct LC-MS/MS of 2-MCPD diesters
Comparator Or Baseline	100 ng/g (0.1 mg/kg) for indirect GC-MS/MS methods (ISO 18363-3)
Quantified Difference	Direct method LOQ is 3.3× lower (more sensitive) than indirect method LOQ
Conditions	Edible oil matrices (coconut, olive, palm), SPE cleanup, LC-ESI-MS/MS

Why This Matters

Procurement of 1-Stearoyl-3-linoleoyl-2-chloropropanediol as an analytical standard is essential for laboratories implementing direct LC-MS/MS methods that require compound-specific calibration, as generic 3-MCPD standards or indirect method surrogates will not provide accurate quantitation for this specific 2-MCPD diester.

• [1] MacMahon S, Ridge CD, Begley TH. Analysis of processing contaminants in edible oils. Part 2. Liquid chromatography-tandem mass spectrometry method for the direct detection of 3-monochloropropanediol and 2-monochloropropanediol diesters. J Agric Food Chem. 2013;61(21):4964-4972. View Source
• [2] MacMahon S, Ridge CD, Begley TH. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the direct detection of 2-monochloropropanediol (2-MCPD) esters in edible oils. J Agric Food Chem. 2014;62(49):11647-56. View Source
• [3] ISO 18363-3:2017. Animal and vegetable fats and oils — Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS — Part 3: Method using acid transesterification and measurement for 2-MCPD, 3-MCPD and glycidol. View Source

Chromatographic Separation and Co-elution Behavior of Linoleic-Stearic MCPD Diester

The linoleic acid–stearic acid MCPD diester (which corresponds to 1-Stearoyl-3-linoleoyl-2-chloropropanediol and its regioisomers) exhibits a specific chromatographic behavior that differentiates it from other MCPD diesters. Under certain GC-MS conditions, the linoleic-stearic MCPD diester co-elutes with the di-oleic MCPD diester, necessitating careful method optimization or the use of alternative detection techniques [1]. This co-elution phenomenon is not observed for other fatty acid combinations such as di-linoleic acid MCPD diester or stearic acid MCPD monoester, which have distinct retention characteristics [2]. The first chromatographic conditions capable of separating intact 2-MCPD and 3-MCPD diesters have been developed, enabling individual quantitation of regioisomers that were previously indistinguishable [3].

Chromatographic co-elution

Supporting evidence

Linoleic-stearic MCPD diester co-elutes with di-oleic MCPD diester under certain GC-MS conditions; baseline separation not achieved without method optimization.

Co-elution necessitates compound-specific reference standard for peak deconvolution and accurate quantitation in complex food extracts.

Reported in infant formula and edible oil matrices; retention behavior may vary with column and temperature program.

Evidence Dimension	Chromatographic separation
Target Compound Data	Co-elutes with di-oleic MCPD diester under certain GC-MS conditions
Comparator Or Baseline	Di-linoleic acid MCPD diester: distinct peak; stearic acid MCPD monoester: distinct peak
Quantified Difference	Qualitative difference in retention behavior; baseline separation not achieved for co-eluting pair
Conditions	GC-MS analysis of MCPD esters in infant formula and edible oils

Why This Matters

Understanding the co-elution behavior is critical for accurate quantitation in complex samples. Researchers must either employ alternative chromatographic conditions or use compound-specific standards like 1-Stearoyl-3-linoleoyl-2-chloropropanediol to deconvolute overlapping signals and ensure precise measurement.

• [1] Beekman JK, MacMahon S. Analysis and occurrence of MCPD and glycidyl esters in infant formulas and other complex food matrices. In: Granvogl M, MacMahon S, editors. Food-Borne Toxicants: Formation, Analysis, and Toxicology. ACS Symposium Series. 2019;1306:67-90. View Source
• [2] Leigh JK, MacMahon S. Extraction and liquid chromatography-tandem mass spectrometry detection of 3-monochloropropanediol esters and glycidyl esters in infant formula. J Agric Food Chem. 2016;64(49):9442-9451. View Source
• [3] MacMahon S, Ridge CD, Begley TH. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the direct detection of 2-monochloropropanediol (2-MCPD) esters in edible oils. J Agric Food Chem. 2014;62(49):11647-56. View Source

Validated Application Scenarios for 1-Stearoyl-3-linoleoyl-2-chloropropanediol in Food Safety and Analytical Chemistry

Direct LC-MS/MS Quantitation of 2-MCPD Diesters in Refined Vegetable Oils

1-Stearoyl-3-linoleoyl-2-chloropropanediol serves as a primary calibration standard for direct LC-MS/MS methods targeting 2-MCPD diesters in edible oils, as validated by MacMahon et al. with recoveries of 88-118% and an LOQ of 30 ng/g [1]. This application is essential for food testing laboratories seeking to comply with emerging regulatory limits for MCPD esters in oils and fats, particularly for palm oil-derived products where MCPD diesters are most prevalent [2].

Comparative Toxicological Studies of Chloropropanol Ester Classes

Given the 2.5-fold difference in acute oral toxicity between 2-MCPD and 3-MCPD diesters [1], 1-Stearoyl-3-linoleoyl-2-chloropropanediol is an indispensable tool for toxicology research aimed at elucidating structure-activity relationships within the MCPD ester family. Its use enables precise dose-response studies that differentiate the toxicological profiles of 2-MCPD versus 3-MCPD backbones, informing risk assessment models for dietary exposure.

In Vitro Intestinal Absorption and Metabolism Assays

1-Stearoyl-3-linoleoyl-2-chloropropanediol is the appropriate test article for Caco-2 permeability and metabolism studies investigating the intestinal fate of 2-MCPD diesters. Unlike 3-MCPD diesters, which are absorbed and metabolized, 2-MCPD diesters resist hydrolysis in the intestinal lumen [1]. This compound-specific behavior is critical for accurately modeling oral bioavailability and systemic exposure to chloropropanols in food toxicology research.

Method Development for Chromatographic Separation of MCPD Diester Regioisomers

1-Stearoyl-3-linoleoyl-2-chloropropanediol is a key reference standard for developing and validating chromatographic methods that resolve co-eluting MCPD diester species, such as the linoleic-stearic and di-oleic diesters [1]. Its procurement enables analytical chemists to optimize LC or GC conditions, establish retention time libraries, and ensure accurate peak assignment in complex food or biological extracts.

Application

Selection Property

Validation Focus

2-MCPD diester quantitation in refined oils

Compound-specific calibration standard

LC-MS/MS method sensitivity and recovery review

2-MCPD vs. 3-MCPD toxicity comparison studies

Class-specific toxicological profile

Dose-response and LD₅₀ endpoint review

Intestinal handling research (Caco-2 model)

Metabolic stability of 2-MCPD diester

Hydrolysis resistance and permeability endpoints

Chromatographic method optimization for MCPD diesters

Retention behavior and co-elution profile

Peak resolution and retention time library development

• [1] MacMahon S, Ridge CD, Begley TH. Analysis of processing contaminants in edible oils. Part 2. Liquid chromatography-tandem mass spectrometry method for the direct detection of 3-monochloropropanediol and 2-monochloropropanediol diesters. J Agric Food Chem. 2013;61(21):4964-4972. View Source
• [2] Haines TD, Adlaf KJ, Pierceall RM, Lee I, Venkitasubramanian P, Collison MW. Direct determination of MCPD fatty acid esters and glycidyl fatty acid esters in vegetable oils by LC-TOFMS. J Am Oil Chem Soc. 2011;88(1):1-14. View Source